Cas no 1178953-47-3 (Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate
• CAS No: 1178953-47-3
• MF: C₁₅H₁₉BrN₂O₃
• MW: 355.226963281631
• CID: 2127817
• PubChem ID: 58154383
• Update Time: 2025-10-25

Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate
• 1-N-Boc-4-(4-bromophenyl)-3-oxopiperazine
• SCHEMBL1206883
• 1178953-47-3
• A1-13009
• DA-14996
• G83673
• OGZRSWMPPWOOMT-UHFFFAOYSA-N
• Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate

• Inchi： 1S/C15H19BrN2O3/c1-15(2,3)21-14(20)17-8-9-18(13(19)10-17)12-6-4-11(16)5-7-12/h4-7H,8-10H2,1-3H3
• InChI Key： OGZRSWMPPWOOMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 354.05791g/mol
• Monoisotopic Mass: 354.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 2.7

Additional information on Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate (CAS No. 1178953-47-3)

Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate (CAS No. 1178953-47-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperazine derivatives family, which is known for its versatile applications in drug discovery and development. The presence of a 4-bromophenyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for synthesizing bioactive molecules.

The molecular structure of Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate features a piperazine ring with a ketone group at the 3-position and a tert-butyloxycarbonyl (Boc) protecting group at the 1-position. The 4-bromophenyl substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Researchers often inquire about its synthetic routes, purification methods, and applications in drug design, making it a trending topic in scientific forums.

One of the key advantages of Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate is its role as a building block for heterocyclic compounds. It is frequently employed in the synthesis of kinase inhibitors, antipsychotic agents, and other therapeutic molecules. The Boc group provides stability during synthetic transformations, while the bromine atom offers a handle for further functionalization. This dual functionality aligns with the growing demand for multifunctional intermediates in pharmaceutical R&D.

Recent advancements in green chemistry have also spotlighted compounds like Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate. Scientists are exploring eco-friendly synthetic protocols, such as catalytic bromination and solvent-free reactions, to minimize environmental impact. Questions like "How to optimize the yield of Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate?" or "What are the alternatives to traditional purification techniques?" are frequently searched, reflecting the industry's shift toward sustainable practices.

From a commercial perspective, the demand for Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate is driven by its utility in high-value pharmaceuticals. Contract research organizations (CROs) and academic labs often source this compound for projects involving central nervous system (CNS) drugs and anticancer agents. Its CAS No. 1178953-47-3 serves as a unique identifier in global chemical databases, ensuring precise procurement and regulatory compliance.

In summary, Tert-butyl 4-(4-bromophenyl)-3-oxopiperazine-1-carboxylate (CAS No. 1178953-47-3) is a pivotal intermediate in modern organic synthesis. Its structural features, combined with its applicability in drug discovery and green chemistry, make it a subject of ongoing research and commercial interest. For researchers seeking reliable data on its properties or synthetic protocols, this compound remains a cornerstone in the development of next-generation therapeutics.